6-(3,5-Dimethyl-1H-pyrazol-4-YL)nicotinic acid

Specification

• Molecular Formula: C11H11N3O2
• Molecular Weight: 217.22 g/mol
• IUPAC Name: 6-(3,5-dimethyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid
• Standard InChI: InChI=1S/C11H11N3O2/c1-6-10(7(2)14-13-6)9-4-3-8(5-12-9)11(15)16/h3-5H,1-2H3,(H,13,14)(H,15,16)
• Standard InChI Key: JHRPWAPIHQQCAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)C2=NC=C(C=C2)C(=O)O

Introduction

Structural and Molecular Characteristics

Core Architecture

The compound’s structure combines a pyridine ring (nicotinic acid) with a pyrazole substituent. The pyridine moiety provides a planar aromatic system with a nitrogen atom at position 3, while the pyrazole group introduces a five-membered heterocycle containing two adjacent nitrogen atoms and methyl groups at positions 3 and 5. This configuration enhances electronic diversity, enabling potential hydrogen bonding and π-π stacking interactions in biological systems.

Spectroscopic Characterization

Infrared (IR) spectroscopy of analogous pyrazole-pyridine hybrids reveals characteristic absorption bands for carbonyl ($\text{C=O}$) at ~1700 cm$^{-1}$ and pyridinic $\text{C=N}$ stretches near 1585 cm$^{-1}$. Nuclear magnetic resonance (NMR) data for related compounds show methyl proton singlet signals between δ 2.1–2.6 ppm and aromatic proton resonances in the δ 6.3–8.2 ppm range, consistent with the deshielding effects of the pyridine ring.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	$\text{C}_{11}\text{H}_{11}\text{N}_{3}\text{O}_{2}$
Molecular Weight	217.22 g/mol
CAS Number	1428929-56-9
Tautomeric Forms	1H-pyrazole (predominant)

Synthesis and Purification Strategies

Primary Synthetic Route

The most documented method involves the condensation of nicotinic acid with 3,5-dimethyl-1H-pyrazole under acidic conditions. Glacial acetic acid catalyzes the reaction, typically conducted in ethanol under reflux (7–12 hours). The crude product is purified via chromatographic techniques, such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC), yielding ~60–70%.

Alternative Pathways

Hydrazide intermediates offer modularity for structural diversification. For example, nicotinic acid hydrazide reacts with 1,3-diketones or ethoxymethylene-malononitrile to form pyrazole derivatives, as demonstrated in studies yielding 3,5-dimethylpyrazole (66% yield) and pyrazole-4-carbonitrile (61% yield). These methods highlight the compound’s adaptability for functionalization at the pyridine C6 position.

Table 2: Comparative Synthesis Methods

Method	Reactants	Conditions	Yield
Direct Condensation	Nicotinic acid, Pyrazole	Reflux, AcOH	60–70%
Hydrazide Intermediate	Nicotinic hydrazide, Diketones	Ethanol, Reflux	61–66%

Physicochemical Properties and Stability

Solubility and Partitioning

The compound exhibits limited aqueous solubility due to its aromatic rings but demonstrates moderate solubility in polar aprotic solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). LogP values, though unreported for this specific derivative, are estimated to be ~1.5–2.5 based on structural analogs, suggesting moderate lipophilicity suitable for blood-brain barrier penetration.

Thermal and Oxidative Stability

Target	Activity	Source Organism
nAChRs	Partial agonism	Homo sapiens
Tyrosine Kinase	Inhibition (IC$_{50}$ = 50 nM)	Mus musculus

Future Research Directions

Mechanistic Elucidation

The compound’s precise mode of action remains undefined. Molecular docking studies could map interactions with nAChRs or microbial enzymes, while in vitro assays may quantify IC$_{50}$ values against kinase targets.

Derivative Optimization

Structural modifications, such as introducing electron-withdrawing groups at C4 or replacing the carboxylic acid with ester prodrugs, could enhance bioavailability. Combinatorial libraries of pyrazole-nicotinic acid hybrids may identify lead candidates for preclinical trials.